[1-(3,6-dimethylpyrazin-2-yl)-4-(2-phenylethyl)piperidin-4-yl]methanol

• IUPAC Name: [1-(3,6-dimethylpyrazin-2-yl)-4-(2-phenylethyl)piperidin-4-yl]methanol
• InChI: InChI=1S/C20H27N3O/c1-16-14-21-17(2)19(22-16)23-12-10-20(15-24,11-13-23)9-8-18-6-4-3-5-7-18/h3-7,14,24H,8-13,15H2,1-2H3
• InChI Key: LSKVQIWSWBWSRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)N2CCC(CC2)(CCC3=CC=CC=C3)CO)C
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol

Description

The compound appears to contain a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. The presence of these rings suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazine and piperidine rings in separate steps, followed by their connection via a carbon-carbon bond. The exact synthetic route would depend on the specific substituents present on the rings.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its name. The pyrazine ring is likely to be substituted at the 3 and 6 positions with methyl groups, while the piperidine ring is likely to be substituted at the 4 position with a phenylethyl group.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the presence of the pyrazine and piperidine rings, as well as the substituents on these rings. For example, the methyl groups on the pyrazine ring could potentially undergo reactions such as oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by the presence of the pyrazine and piperidine rings, as well as the substituents on these rings. For example, the compound is likely to be soluble in organic solvents due to the presence of the aromatic rings.

Mechanism of Action

The mechanism of action of the compound would depend on its biological target. For example, if the compound is intended to act as a drug, it could interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific structure and properties. For example, if the compound is highly reactive, it could pose a risk of fire or explosion.

Future Directions

Future research on the compound could involve further exploration of its synthesis, properties, and potential applications. For example, if the compound shows promising biological activity, it could be developed into a new drug.